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Compound of Interest

Compound Name: 1,2-Dibromo-1,2-dichloroethane

Cat. No.: B1202211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not replace a

formal risk assessment or safety training. Always consult the Safety Data Sheet (SDS) and

adhere to your institution's safety protocols before handling any chemical.

Introduction
1,2-Dibromo-1,2-dichloroethane is a halogenated hydrocarbon with the chemical formula

C₂H₂Br₂Cl₂.[1][2][3] It is a colorless to pale yellow liquid with a sweet, chloroform-like odor.[3][4]

[5] Due to its toxicity, its use is highly regulated, and extreme caution must be exercised during

handling, storage, and disposal.[3] These application notes provide a comprehensive guide to

the safe laboratory use of 1,2-Dibromo-1,2-dichloroethane.

Physicochemical and Toxicological Data
A summary of the key physical, chemical, and toxicological properties of 1,2-Dibromo-1,2-
dichloroethane is presented below.
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Property Value Reference

Molecular Formula C₂H₂Br₂Cl₂ [1][2][3]

Molecular Weight 256.75 g/mol [1][2][3]

CAS Number 683-68-1 [1][2][3]

Appearance Colorless to pale yellow liquid [3][5]

Odor Sweet, chloroform-like [3]

Boiling Point 195 °C [3][5]

Melting Point -27 °C [3]

Density 2.135 g/cm³ [3][5]

Solubility
Soluble in alcohol, ether,

acetone, and benzene.
[5]

Toxicity

Highly toxic if swallowed, in

contact with skin, or if inhaled.

[6] Causes skin and serious

eye irritation.[7] May cause

respiratory irritation.[7]

Suspected of causing cancer.

[7]

Hazard Identification and Personal Protective
Equipment (PPE)
Hazard Summary:

Acute Toxicity: Toxic if swallowed, inhaled, or in contact with skin.[7][6]

Skin Corrosion/Irritation: Causes skin irritation and may cause chemical burns upon

prolonged contact.

Eye Damage/Irritation: Causes serious eye irritation and possible corneal damage.
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Respiratory Irritation: May cause irritation to the respiratory tract.[7][8]

Carcinogenicity: May cause cancer.[7]

Environmental Hazards: Toxic to aquatic life with long-lasting effects.[7]

Personal Protective Equipment (PPE):

PPE Specification

Hand Protection

Chemical-resistant gloves (e.g., Viton®,

Barrier®). Nitrile gloves are not recommended

for prolonged contact.

Eye Protection
Tightly fitting safety goggles and a face shield.

[9]

Skin and Body Protection

A lab coat, full-length pants, and closed-toe

shoes are mandatory.[9] For larger quantities or

in case of a spill, a chemical-resistant apron or

suit is recommended.

Respiratory Protection

All work must be conducted in a certified

chemical fume hood.[9] If a fume hood is not

available or in case of a large spill, a self-

contained breathing apparatus (SCBA) is

required.[4]

Experimental Protocols: Safe Handling and Usage
General Handling and Preparation

Risk Assessment: Before any experiment, conduct a thorough risk assessment for the entire

procedure.

Fume Hood: All manipulations of 1,2-Dibromo-1,2-dichloroethane must be performed

within a properly functioning chemical fume hood.[9]

PPE: Don all required personal protective equipment as specified in Section 3.
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Spill Kit: Ensure a spill kit appropriate for halogenated solvents is readily available.

Emergency Equipment: Verify the location and functionality of the nearest safety shower and

eyewash station.[9]

Avoid Incompatibilities: Keep away from strong bases, strong oxidants, and powdered metals

such as aluminum and magnesium, as it can react vigorously.[4]

Dispensing and Use in a Reaction
Container Inspection: Before use, inspect the container for any damage or leaks.

Inert Atmosphere: If the reaction is sensitive to air or moisture, use standard inert

atmosphere techniques (e.g., nitrogen or argon).

Dispensing: Use a syringe or cannula for transferring small volumes. For larger volumes, use

a graduated cylinder or a dropping funnel. All transfers should be done in the fume hood.

Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open

flames.

Reaction Monitoring: Monitor the reaction closely for any signs of an uncontrolled exothermic

reaction.

Storage and Waste Disposal
Storage

Store in a tightly closed, properly labeled container.[1]

Keep in a cool, dry, and well-ventilated area.[1]

Store away from incompatible materials.[1]

The storage area should be a locked cabinet or a room with restricted access.

Waste Disposal
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Contaminated Materials: All materials contaminated with 1,2-Dibromo-1,2-dichloroethane
(e.g., gloves, paper towels, pipette tips) must be collected in a designated, labeled

hazardous waste container.

Liquid Waste: Collect all liquid waste containing 1,2-Dibromo-1,2-dichloroethane in a

properly labeled, sealed, and chemical-resistant waste container. Do not mix with other

waste streams unless specifically instructed to do so by your institution's environmental

health and safety office.

Disposal Regulations: Dispose of all waste in accordance with local, state, and federal

regulations.[1][10] Do not pour down the drain.[1][11]

Emergency Procedures
Spills

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, but do not do so at the risk of personal

exposure.

Containment: If it is safe to do so, contain the spill using a chemical spill kit with an

absorbent material suitable for halogenated solvents.

Cleanup: Trained personnel wearing appropriate PPE, including respiratory protection,

should perform the cleanup.

Reporting: Report the spill to your institution's safety officer.

First Aid
Inhalation: Move the affected person to fresh air immediately.[1][7] If breathing is difficult,

administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate

medical attention.[1][7]

Skin Contact: Immediately remove all contaminated clothing.[1][7] Wash the affected area

with soap and plenty of water for at least 15 minutes.[1] Seek immediate medical attention.

[1][7]
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1][7] Remove contact lenses if

present and easy to do.[1][7] Seek immediate medical attention.[1][7]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[1][7] Never give anything

by mouth to an unconscious person. Seek immediate medical attention.[1][12]
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Caption: Workflow for the safe handling of 1,2-Dibromo-1,2-dichloroethane.
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Caption: Logical flow for emergency response to an incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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